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Compound of Interest

Compound Name: 2,5-Dichloro-3-methylthiophene

Cat. No.: B105426 Get Quote

An In-depth Technical Guide to 2,5-Dichloro-3-
methylthiophene
This technical guide provides comprehensive structural, physical, and chemical information for

2,5-dichloro-3-methylthiophene, tailored for researchers, scientists, and professionals in drug

development.

Structural Information and Chemical Formula
2,5-Dichloro-3-methylthiophene is a substituted thiophene ring with chlorine atoms at the 2

and 5 positions and a methyl group at the 3 position.

Molecular Structure:

Caption: 2D structure of 2,5-Dichloro-3-methylthiophene.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 2,5-dichloro-3-methylthiophene

CAS Number 17249-90-0[1]

Molecular Formula C₅H₄Cl₂S[1]

SMILES CC1=C(SC(=C1)Cl)Cl[2]

InChI
InChI=1S/C5H4Cl2S/c1-3-2-4(6)8-

5(3)7/h2H,1H3[2]

Physicochemical Properties
2,5-Dichloro-3-methylthiophene is a clear liquid that ranges in color from light orange to

yellow to green.[1][3] Key physical and chemical properties are summarized below.

Table 2: Physicochemical Data

Property Value Reference

Molecular Weight 167.06 g/mol [1]

Appearance
Light orange to yellow to green

clear liquid
[1][3]

Boiling Point 185 °C [1][3]

Density 1.331 g/mL at 25 °C [1]

Refractive Index (n20D) 1.5548 [1]

Flash Point 170°F (76.7°C) [1]

Storage Temperature 2-8°C [1][3]

Synthesis Protocol
A plausible and common method for the synthesis of 2,5-dichloro-3-methylthiophene is the

direct chlorination of 3-methylthiophene. While a specific detailed protocol for this exact
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transformation is not readily available in the literature, a general procedure can be inferred from

standard thiophene chlorination reactions.

Experimental Workflow:
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Synthesis Workflow
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Caption: General workflow for the synthesis of 2,5-Dichloro-3-methylthiophene.
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Detailed Methodology:

Reaction Setup: To a solution of 3-methylthiophene in a suitable inert solvent (e.g., carbon

tetrachloride), a chlorinating agent such as chlorine gas is bubbled through the mixture. The

reaction is typically carried out at a controlled temperature to prevent over-chlorination and

side reactions. The reaction should be performed in the absence of light to avoid radical

side-chain chlorination.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

Gas Chromatography (GC) or Thin Layer Chromatography (TLC) to determine the

consumption of the starting material and the formation of the desired product.

Work-up: Upon completion, the reaction mixture is quenched, often with an aqueous solution

of a reducing agent like sodium bisulfite to remove excess chlorine. The organic layer is then

separated, washed with water and brine, and dried over an anhydrous drying agent (e.g.,

MgSO₄ or Na₂SO₄).

Purification: The crude product is purified by fractional distillation under reduced pressure to

isolate 2,5-dichloro-3-methylthiophene from any remaining starting material, mono-

chlorinated intermediates, and other isomers.

Spectroscopic Data (Predicted)
While experimental spectra for 2,5-dichloro-3-methylthiophene are not readily available, the

expected spectroscopic features can be predicted based on the analysis of its precursor, 3-

methylthiophene, and related chlorinated thiophenes.

Table 3: Predicted ¹H and ¹³C NMR Data
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Nucleus
Predicted Chemical Shift
(δ, ppm)

Notes

¹H

-CH₃ ~2.2
The methyl protons are

expected to be a singlet.

Ring-H ~6.9

The single proton on the

thiophene ring is expected to

be a singlet.

¹³C

-CH₃ ~15

C3 ~135
Carbon bearing the methyl

group.

C4 ~125
Carbon bearing the hydrogen

atom.

C2 & C5 ~120-130
Carbons bearing the chlorine

atoms.

Mass Spectrometry (MS): The electron ionization mass spectrum is expected to show a

molecular ion peak (M⁺) at m/z = 166, with a characteristic isotopic pattern for two chlorine

atoms (M, M+2, M+4).

Infrared (IR) Spectroscopy: The IR spectrum would likely display characteristic peaks for C-H

stretching of the methyl group and the aromatic ring, as well as C-Cl stretching vibrations.

Applications
2,5-Dichloro-3-methylthiophene serves as a versatile building block in organic synthesis. Its

primary applications are in the agrochemical and pharmaceutical industries.[3] It is a key

intermediate in the synthesis of:

Fungicides and Herbicides: The thiophene moiety is present in many agrochemicals, and this

chlorinated derivative provides a scaffold for further functionalization.[3]
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Pharmaceuticals: It is used as a precursor for the synthesis of various biologically active

compounds.[3]

Specialty Chemicals: Its electronic properties also make it a candidate for use in the

synthesis of conductive polymers and dyes.[3]

Safety and Handling
2,5-Dichloro-3-methylthiophene is a combustible liquid and is toxic if swallowed.[1]

Appropriate personal protective equipment (PPE), including gloves, protective clothing, and

eye/face protection, should be worn when handling this chemical.[1] Work should be conducted

in a well-ventilated area.[1]

Hazard Information:

GHS Pictograms: GHS06 (Toxic)

Hazard Statements: H227 (Combustible liquid), H301 (Toxic if swallowed)[1]

Precautionary Statements: P210 (Keep away from heat/sparks/open flames/hot surfaces),

P264 (Wash skin thoroughly after handling), P270 (Do not eat, drink or smoke when using

this product), P301+P310 (IF SWALLOWED: Immediately call a POISON CENTER or

doctor/physician)[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b105426#2-5-dichloro-3-methylthiophene-structural-
information-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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